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Compound of Interest

Compound Name: 2-(6-Methoxy-1h-indol-3-yl)ethanol

Cat. No.: B3136263

An In-depth Technical Guide on the Molecular Weight of 2-(6-Methoxy-1h-indol-3-yl)ethanol

This document provides a detailed analysis of the molecular weight of 2-(6-Methoxy-1h-indol-
3-yl)ethanol, a compound of interest for researchers, scientists, and professionals in the field
of drug development. The determination of an accurate molecular weight is fundamental for a
wide range of applications, including quantitative analysis, structural elucidation, and
stoichiometric calculations in chemical reactions.

Molecular Structure and Formula

2-(6-Methoxy-1h-indol-3-yl)ethanol belongs to the indole family, structurally characterized by
a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. It is a derivative of
tryptophol, featuring a methoxy group (-OCHs) substituted at the 6th position of the indole ring.

The chemical formula for this compound is determined to be C11H13NO-2. This formula is
derived from the elemental composition of its molecular structure, which includes 11 carbon
atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. The isomeric compound, 2-
(5-Methoxy-1H-indol-3-yl)ethanol, shares this same molecular formula.[1]

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in a molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
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constituent elements as provided by the International Union of Pure and Applied Chemistry
(IUPAC).

The calculation is as follows: MW = (Number of C atoms x Atomic weight of C) + (Number of H
atoms x Atomic weight of H) + (Number of N atoms x Atomic weight of N) + (Number of O
atoms x Atomic weight of O)

Using the conventional atomic weights:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[2]

Nitrogen (N): 14.007 u[3][4][5]

Oxygen (O): 15.999 u[6]

MW = (11 x 12.011) + (13 x 1.008) + (1 x 14.007) + (2 x 15.999) MW = 132.121 + 13.104 +
14.007 + 31.998 MW = 191.23 g/mol

This calculated value is consistent with the molecular weight of its isomer, 5-Methoxytryptophol,
which is listed as 191.23 g/mol .[1]

Data Presentation

The quantitative data pertaining to the molecular weight calculation are summarized in the
tables below for clarity and ease of reference.

Table 1. Elemental Composition of 2-(6-Methoxy-1h-indol-3-yl)ethanol

Element Symbol Count
Carbon C 11
Hydrogen H 13
Nitrogen N 1
Oxygen O 2
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Table 2: Atomic and Molecular Weight Data

. Total Contribution
Standard Atomic
Element Count to Molecular

Weight (u) .
Weight ( g/mol )
Carbon (C) [12.0096, 12.0116][7] 11 132.121
[1.00784, 1.00811][8]
Hydrogen (H) ] 13 13.104

. [14.00643, 14.00728]
Nitrogen (N) 1 14.007

[3]

[15.99903, 15.99977]
Oxygen (O) 61[10] 2 31.998

Total 27 191.23

Note: Calculations are
based on conventional
atomic weight values

for simplicity.

Visualization of Calculation Logic

To illustrate the logical workflow of the molecular weight calculation, the following diagram is
provided. It outlines how the elemental composition and atomic weights are used to arrive at
the final molecular weight.
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Elemental Composition (C11H13NO2)
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Caption: Molecular weight calculation workflow.
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Experimental Protocols

While this guide focuses on the theoretical calculation of molecular weight, experimental
verification is typically performed using mass spectrometry. A standard protocol would involve:

o Sample Preparation: Dissolving a pure sample of 2-(6-Methoxy-1h-indol-3-yl)ethanol in a
suitable volatile solvent (e.g., methanol or acetonitrile).

¢ Instrumentation: Utilizing a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

« lonization: Employing a soft ionization technique, such as Electrospray lonization (ESI), to
generate intact molecular ions, typically [M+H]* or [M+Na]*.

o Mass Analysis: Measuring the mass-to-charge ratio (m/z) of the resulting ions with high
precision.

o Data Interpretation: Identifying the peak corresponding to the molecular ion and determining
its accurate mass. This experimental value can then be compared to the theoretical
monoisotopic mass for validation.

This comprehensive approach, combining theoretical calculation with experimental verification,
ensures the highest degree of accuracy for the molecular weight of 2-(6-Methoxy-1h-indol-3-
yl)ethanol, a critical parameter for all research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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